Cas no 1022931-45-8 (3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole is a heterocyclic compound featuring a fused pyranopyrazole core with a trifluoromethyl substituent. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved binding affinity and bioavailability, while the pyranopyrazole scaffold offers versatility for further functionalization. Its rigid bicyclic framework is advantageous for designing bioactive molecules with selective target interactions. The compound is particularly useful in medicinal chemistry for developing CNS-active agents, enzyme inhibitors, and other therapeutic candidates. High purity and well-defined synthetic routes ensure reproducibility for research applications.

3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole structure

1022931-45-8 structure

Product Name:3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

CAS No:1022931-45-8

MF:C₇H₇F₃N₂O

MW:192.138491868973

MDL:MFCD08447340

CID:1089514

PubChem ID:50992796

Update Time:2025-10-17

3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
- 3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano-[4,3-c]pyrazole
- 1,4,6,7-Tetrahydro-3-(trifluoromethyl)pyrano[4,3-c]pyrazole
- 4,6,7-Tetrahydro-3-(trifluoromethyl)pyrano-[4,3-c]-pyrazole
- 1,4,6,7-TETRAHYDRO-3-(TRIFLUOROMETHYL)PYRANO-[4,3-C]-PYRAZOLE
- DTXSID10679180
- A896832
- 3-(Trifluoromethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole
- AMY33051
- MFCD08447340
- AKOS006290136
- AKOS022180004
- F2198-0031
- CS-0076582
- Pyrano[4,3-c]pyrazole, 1,4,6,7-tetrahydro-3-(trifluoromethyl)-
- AB45318
- 1022931-45-8
- EN300-7422253
- 3-(TRIFLUOROMETHYL)-1H,4H,6H,7H-PYRANO[4,3-C]PYRAZOLE
- SCHEMBL1423633
- MDL： MFCD08447340
- Inchi： 1S/C7H7F3N2O/c8-7(9,10)6-4-3-13-2-1-5(4)11-12-6/h1-3H2,(H,11,12)
- InChI Key： AWSUGGOWOZTHGT-UHFFFAOYSA-N
- SMILES： FC(C1C2COCCC=2NN=1)(F)F

Computed Properties

Exact Mass: 192.05111
Monoisotopic Mass: 192.05104734 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 192.14
XLogP3: 0.9
Topological Polar Surface Area: 37.9Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.451
Boiling Point: 279 ºC
Flash Point: 123 ºC
PSA: 37.91

3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：2-8 °C

3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole Pricemore >>

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AstaTech	52513-0.25/G	3-(TRIFLUOROMETHYL)-1,4,6,7-TETRAHYDROPYRANO[4,3-C]PYRAZOLE	1022931-45-8	97%	0.25g	$199	2023-09-17
AstaTech	52513-1/G	3-(TRIFLUOROMETHYL)-1,4,6,7-TETRAHYDROPYRANO[4,3-C]PYRAZOLE	1022931-45-8	97%	1g	$398	2023-09-17
AstaTech	52513-5/G	3-(TRIFLUOROMETHYL)-1,4,6,7-TETRAHYDROPYRANO[4,3-C]PYRAZOLE	1022931-45-8	97%	5/G	$2192	2021-07-03
Chemenu	CM182525-100mg	3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano-[4,3-c]pyrazole	1022931-45-8	95+%	100mg	$173	2021-08-05
Chemenu	CM182525-250mg	3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano-[4,3-c]pyrazole	1022931-45-8	95+%	250mg	$231	2021-08-05
Chemenu	CM182525-1g	3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano-[4,3-c]pyrazole	1022931-45-8	95+%	1g	$542	2021-08-05
Chemenu	CM182525-250mg	3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano-[4,3-c]pyrazole	1022931-45-8	95%+	250mg	$173	2023-02-03
Chemenu	CM182525-1g	3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano-[4,3-c]pyrazole	1022931-45-8	95%+	1g	$372	2023-02-03
abcr	AB306710-250 mg	3-(Trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole, 97%; .	1022931-45-8	97%	250mg	€297.00	2023-04-26
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